Cas no 321992-67-0 (3-Propoxypivalic acid)
3-Propoxypivalic acid structure
Product Name:3-Propoxypivalic acid
CAS No:321992-67-0
MF:C8H16O3
MW:160.210843086243
CID:2132321
Update Time:2023-08-04
3-Propoxypivalic acid Chemical and Physical Properties
Names and Identifiers
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- 2,2-dimethyl-3-propoxyPropanoic acid
- 3-Propoxypivalic acid
- 3-propyloxy-2,2-dimethylpropionic acid
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- Inchi: 1S/C8H16O3/c1-4-5-11-6-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
- InChI Key: SONMPYFVVLVNEQ-UHFFFAOYSA-N
- SMILES: O(CCC)CC(C(=O)O)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Topological Polar Surface Area: 46.5
3-Propoxypivalic acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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